Cas no 2172034-85-2 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)heptanamidoacetic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)heptanamidoacetic acid
• CAS No: 2172034-85-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6410106
• PubChem ID: 165543603
• Update Time: 2025-10-29

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)heptanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)heptanamidoacetic acid
• EN300-1483229
• 2172034-85-2
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)heptanamido]acetic acid

• Inchi： 1S/C28H34N2O5/c1-4-16-30(17-26(31)32)27(33)19(2)10-9-11-20(3)29-28(34)35-18-25-23-14-7-5-12-21(23)22-13-6-8-15-24(22)25/h4-8,12-15,19-20,25H,1,9-11,16-18H2,2-3H3,(H,29,34)(H,31,32)
• InChI Key： NXHDHZGVQGLIKI-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(C)C(N(CC(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)heptanamidoacetic acid

Comprehensive Analysis of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)heptanamidoacetic acid (CAS No. 2172034-85-2)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)heptanamidoacetic acid (CAS No. 2172034-85-2) has garnered significant attention. This Fmoc-protected amino acid derivative plays a pivotal role in the development of advanced therapeutic peptides and drug delivery systems. Its unique structural features, including the allyl group and methyl-substituted backbone, make it a versatile building block for solid-phase peptide synthesis (SPPS) and click chemistry applications.

The growing demand for precision medicine and targeted therapies has driven research into specialized amino acid derivatives like this compound. Scientists frequently search for "Fmoc-protected amino acids for peptide synthesis" or "CAS 2172034-85-2 applications," reflecting the compound's importance in biopharmaceutical research. Its allyl-protected amine functionality enables selective deprotection strategies, a feature highly valued in orthogonal protection schemes for complex peptide assembly.

From a structural perspective, this compound combines the robustness of Fmoc chemistry with the reactivity of an allyl carbamate protecting group. The 2-methyl substitution on the heptanoic acid backbone introduces steric effects that can influence peptide secondary structure, making it particularly valuable for designing constrained peptides and peptidomimetics. Researchers investigating "non-natural amino acids for drug discovery" often encounter this compound in literature discussing backbone-modified peptide analogs.

The synthetic utility of CAS No. 2172034-85-2 extends to bioconjugation techniques, where its allyl group can participate in thiol-ene reactions or palladium-catalyzed deprotections. This dual functionality addresses common search queries like "orthogonal protecting groups for peptides" and "Fmoc-allyl protection strategies." The compound's carboxylic acid terminus further allows for amidation reactions or ester formation, providing multiple points for structural diversification.

In drug discovery pipelines, this specialty amino acid finds application in developing peptide-based therapeutics for conditions ranging from metabolic disorders to oncological targets. The presence of both Fmoc and allyl protections enables sequential deprotection strategies crucial for constructing branched peptides or cyclic peptide scaffolds. These features align with trending research topics such as "next-generation peptide therapeutics" and "macrocyclic drug design."

The physicochemical properties of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)heptanamidoacetic acid contribute to its growing popularity in medicinal chemistry. The hydrophobic Fmoc group enhances solubility in organic solvents commonly used in SPPS protocols, while the methyl substitution can modulate the lipophilicity profile of resulting peptides. These characteristics answer frequent queries about "improving peptide synthetic yields" and "amino acid modifications for enhanced bioavailability."

Recent advancements in peptide-based vaccines and ADC (antibody-drug conjugate) technologies have further highlighted the importance of specialized amino acid building blocks like this compound. Its allyl group serves as a handle for site-specific conjugation, addressing the industry's need for "controlled bioconjugation methods" and "homogeneous ADC production." The compound's CAS number 2172034-85-2 has consequently appeared in numerous patent applications related to biopharmaceutical formulations.

Quality control of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methyl-N-(prop-2-en-1-yl)heptanamidoacetic acid involves rigorous analytical characterization, typically including HPLC purity assessment, mass spectrometric verification, and chiral purity determination. These protocols respond to laboratory professionals searching for "amino acid derivative characterization methods" and "Fmoc-amino acid quality standards." The compound's stability profile under various storage conditions and synthetic environments is another frequently researched aspect.

Looking toward future applications, this multifunctional amino acid derivative shows promise in emerging areas like peptide materials science and biohybrid nanostructures. Its combination of protecting group chemistry and backbone modification positions it as a valuable tool for scientists exploring "peptide self-assembly systems" or "bioactive surface engineering." The continued interest in CAS 2172034-85-2 reflects the compound's adaptability to diverse research needs across chemical biology and pharmaceutical sciences.